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Compound of Interest

Compound Name: Ammonium oxalate

Cat. No.: B7820676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of ammonium
oxalate in various solvents. The information presented herein is intended to support research,

development, and quality control activities where precise knowledge of ammonium oxalate's

solubility is critical. This document includes quantitative solubility data, detailed experimental

protocols for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data
The solubility of ammonium oxalate is significantly influenced by the solvent and temperature.

The following tables summarize the available quantitative data to facilitate easy comparison.

Solubility in Water
Ammonium oxalate exhibits moderate to high solubility in water, which increases significantly

with temperature.
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Temperature (°C) Solubility ( g/100 mL)

0 2.36[1]

10 3.21[1]

20 4.45[1]

25 5.21[1]

30 6.08[1]

40 8.18[1]

50 10.8[1]

60 14.0[1]

80 22.4[1]

100 34.6[1]

Note: Some sources indicate slightly different values. For instance, one source reports the

solubility at 0°C as 2.5 parts per hundred and another as 2.275 g/100g .[2][3] At 25°C, a value

of 4.976 g/100g has also been reported.[2]

Solubility in Organic Solvents
Quantitative data for the solubility of ammonium oxalate in many organic solvents is sparse in

readily available literature. The following table provides a summary of the available information.
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Solvent Temperature (°C) Solubility Notes

Ethanol Ambient Slightly soluble[1][4]

Qualitative data

indicates low

solubility.

Methanol Ambient Not very soluble[3]

Even at somewhat

higher temperatures,

solubility remains low.

[3]

Ether Ambient Insoluble[5]
Generally considered

insoluble in ether.

Glycerol - No data available -

Dimethyl Sulfoxide

(DMSO)
- No data available -

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for many scientific applications. The following are

detailed methodologies for key experiments to determine the solubility of ammonium oxalate.

Isothermal Shake-Flask Method
This is a widely recognized and reliable method for determining the thermodynamic solubility of

a compound.[6]

Principle: A supersaturated solution of ammonium oxalate is prepared in the solvent of

interest and agitated at a constant temperature until equilibrium is reached. The concentration

of the dissolved solute in the clear supernatant is then determined.

Apparatus:

Constant temperature water bath or incubator with shaking capabilities

Glass flasks with stoppers
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Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC, or titration setup)

Procedure:

Add an excess amount of ammonium oxalate to a known volume of the solvent in a glass

flask. The presence of undissolved solid is essential to ensure saturation.

Seal the flask and place it in a constant temperature shaker bath set to the desired

temperature.

Agitate the mixture for a sufficient period to reach equilibrium. This can range from 24 to 72

hours, depending on the solvent and temperature.

Once equilibrium is reached, allow the solution to stand undisturbed in the constant

temperature bath for a sufficient time to allow the excess solid to settle.

Carefully withdraw a sample of the clear supernatant using a pre-warmed (or pre-cooled to

the bath temperature) pipette. To avoid precipitation or dissolution, immediately filter the

sample using a syringe filter that is also at the experimental temperature.

Accurately dilute the filtered sample with the solvent to a concentration within the working

range of the analytical method.

Determine the concentration of ammonium oxalate in the diluted sample using a validated

analytical method.

Calculate the solubility of ammonium oxalate in the solvent at the specified temperature,

taking into account the dilution factor. Express the solubility in appropriate units (e.g., g/100

mL, mol/L).
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Titrimetric Method for Aqueous Solubility
This method is specific for determining the concentration of oxalate ions and is therefore well-

suited for measuring the aqueous solubility of ammonium oxalate.

Principle: A saturated solution of ammonium oxalate is prepared, and the concentration of the

oxalate ion is determined by redox titration with a standardized solution of potassium

permanganate (KMnO₄) in an acidic medium.

Apparatus:

Constant temperature water bath

Glass flasks with stoppers

Analytical balance

Burette, pipettes, and volumetric flasks

Beakers and Erlenmeyer flasks

Hot plate

Thermometer

Reagents:

Ammonium oxalate

Deionized water

Standardized ~0.1 N potassium permanganate solution

Sulfuric acid (H₂SO₄), concentrated

Procedure:

Prepare a saturated solution of ammonium oxalate in water at a specific temperature as

described in the Isothermal Shake-Flask Method (steps 1-4).
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Carefully withdraw an accurately measured volume of the clear supernatant.

Transfer the sample to an Erlenmeyer flask and dilute with deionized water.

Carefully add a sufficient amount of concentrated sulfuric acid to make the solution strongly

acidic.

Heat the solution to 60-70°C.

Titrate the hot solution with the standardized potassium permanganate solution. The

endpoint is the first persistent pink color.

Record the volume of KMnO₄ solution used.

Calculate the concentration of oxalate ions, and subsequently the solubility of ammonium
oxalate, based on the stoichiometry of the redox reaction: 5 C₂O₄²⁻ + 2 MnO₄⁻ + 16 H⁺ →

10 CO₂ + 2 Mn²⁺ + 8 H₂O

One milliliter of 0.1 N potassium permanganate corresponds to 0.007106 g of ammonium
oxalate monohydrate.[7]

Gravimetric Method
This method is a classical and straightforward approach for determining the solubility of a non-

volatile solute in a volatile solvent.

Principle: A known volume of a saturated solution is evaporated to dryness, and the mass of

the remaining solute is determined.

Apparatus:

Constant temperature water bath

Glass flasks with stoppers

Analytical balance

Evaporating dish
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Oven

Pipettes

Procedure:

Prepare a saturated solution of ammonium oxalate in the chosen solvent at a specific

temperature as described in the Isothermal Shake-Flask Method (steps 1-4).

Accurately pipette a known volume of the clear supernatant into a pre-weighed, dry

evaporating dish.

Carefully evaporate the solvent in the evaporating dish using a gentle heat source (e.g., a

steam bath or a low-temperature oven) to avoid spattering.

Once the solvent is completely evaporated, dry the evaporating dish containing the solid

residue in an oven at an appropriate temperature until a constant weight is achieved.

Cool the evaporating dish in a desiccator and weigh it accurately.

The mass of the dissolved ammonium oxalate is the difference between the final and initial

weights of the evaporating dish.

Calculate the solubility as the mass of the solute per volume of the solvent.

Visualized Experimental Workflow
The following diagram illustrates a general workflow for the experimental determination of

ammonium oxalate solubility.
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Caption: Experimental workflow for determining the solubility of ammonium oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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